5,7-Dimethyl-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidine
Overview
Description
5,7-Dimethyl-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C8H10N4S and its molecular weight is 194.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
Crystal Structures and Biological Activity
The molecular structure of 7-amino-2-methylsulfanyl-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylic acid has been studied in two crystal environments. This research is significant for understanding the possible biological activity of its coordination compounds (Canfora et al., 2010). Additionally, various derivatives of 5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidine have been designed and synthesized, showing potential in herbicidal and fungicidal activities (Long De, 2006).
Synthesis and Chemical Properties
The synthesis of novel anthranilic diamides containing 5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine highlights the compound's importance in chemical synthesis and potential applications in various fields (Wei-Li Dong et al., 2008). Furthermore, the thermolysis of 5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidinio-3-phenacylide presents an insight into the thermal stability and reactivity of this compound (M. Hori et al., 1985).
Applications in Nanotechnology and Light-emitting Devices
A study on the nanoencapsulation of a ruthenium(ii) complex with triazolopyrimidine in liposomes shows its potential in enhancing anticancer activity against melanoma cell lines, demonstrating an application in nanomedicine and targeted drug delivery (M. Fandzloch et al., 2020). Additionally, the synthesis of 5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidine-2-thioaceto-(2-fluorobenzyl) hydrazone (TPTH), which self-assembles into supramolecular microfibers with blue organic light-emitting properties, reveals the compound's potential in the development of new materials for organic light-emitting devices (Zuming Liu et al., 2008).
Pharmaceutical and Agrochemical Applications
The compound's scaffold plays a crucial role in pharmaceuticals and agrochemistry. For instance, it has been incorporated in various synthetic strategies for the development of compounds with diverse pharmacological activities, such as anticancer, antimicrobial, and anti-tubercular properties (S. Merugu et al., 2022). Moreover, new acetohydrazone-containing 1,2,4-triazolo[1,5-a]pyrimidine derivatives exhibit promising fungicidal activities, highlighting its importance in the development of novel agrochemicals (Qiong Chen et al., 2009).
Safety and Hazards
Properties
IUPAC Name |
5,7-dimethyl-2-methylsulfanyl-[1,2,4]triazolo[1,5-a]pyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N4S/c1-5-4-6(2)12-7(9-5)10-8(11-12)13-3/h4H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTLWCWRYAWSLNK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=NC(=NN12)SC)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70351672 | |
Record name | 5,7-dimethyl-2-(methylsulfanyl)[1,2,4]triazolo[1,5-a]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70351672 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
51646-19-6 | |
Record name | 5,7-dimethyl-2-(methylsulfanyl)[1,2,4]triazolo[1,5-a]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70351672 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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